Cas no 2034479-31-5 (2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine)

• Product Name: 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine
• CAS No: 2034479-31-5
• MF: C₁₅H₁₈N₄O₄
• MW: 318.3278
• CID: 5351913
• Update Time: 2025-10-28

2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-4-yl)methanone
• (3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone
• 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine

• Inchi： 1S/C15H18N4O4/c1-10-12(8-18-23-10)15(20)19-7-3-4-11(9-19)22-14-13(21-2)16-5-6-17-14/h5-6,8,11H,3-4,7,9H2,1-2H3
• InChI Key： WLFBQHJINQRRES-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2C([H])=NOC=2C([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• XLogP3: 0.9
• Topological Polar Surface Area: 90.6

Additional information on 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine

Comprehensive Overview of 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034479-31-5)

The compound 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034479-31-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazine core, methoxy substitution, and a piperidin-3-yl linker, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in drug discovery and precision agriculture. The 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine structure aligns with this trend, as its oxazole and pyrazine moieties are known to exhibit diverse pharmacological activities. These include potential roles in kinase inhibition, anti-inflammatory effects, and pest control, making it a versatile compound for further exploration.

The synthesis of CAS No. 2034479-31-5 involves multi-step organic reactions, often starting with the functionalization of the piperidine ring followed by coupling with the 5-methyl-1,2-oxazole-4-carbonyl group. This process highlights the importance of regioselective and stereoselective methodologies in modern chemistry. Researchers are also investigating greener synthetic routes, such as catalyzed cross-coupling reactions, to improve yield and reduce environmental impact—a topic highly relevant in today's sustainable chemistry discussions.

From a drug development perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are under scrutiny. Early studies suggest that its lipophilicity and hydrogen-bonding capacity may influence its bioavailability, a critical factor for oral drug candidates. Computational models, including molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses, are being employed to predict its interactions with enzymes and receptors, addressing common queries in cheminformatics forums.

In agrochemical applications, 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine is being evaluated for its potential as a plant growth regulator or pesticide adjuvant. Its structural similarity to known nicotinoid analogs raises questions about its mode of action, particularly in insect GABA receptor modulation—a hot topic in integrated pest management (IPM) strategies. Field trials are ongoing to assess its efficacy and environmental safety, aligning with global trends toward reduced-risk chemicals.

The compound's patent landscape reveals active filings in both pharmaceutical and agrochemical domains, reflecting its commercial potential. Intellectual property searches frequently include terms like "piperidine derivatives" and "oxazole-carboxamides," indicating growing industrial interest. Meanwhile, academic publications focus on its structure-activity relationships (SAR), a recurring theme in medicinal chemistry conferences.

Analytical characterization of CAS No. 2034479-31-5 relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods address common challenges in heterocyclic compound identification, a frequent subject in analytical chemistry webinars. Stability studies under varying pH and temperature conditions are also critical, as they inform formulation strategies—a key concern for pharmaceutical excipients manufacturers.

Future research directions for this compound may explore its combination therapies with established drugs or its role in nanocarrier systems for targeted delivery. Such innovations resonate with current searches on "synergistic drug effects" and "nanomedicine breakthroughs." Additionally, its potential in crop protection formulations could address pressing queries about resistance management in agriculture.

In summary, 2-methoxy-3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine represents a compelling case study at the intersection of chemical innovation and applied science. Its multifaceted applications and ongoing investigations ensure its relevance in both academic and industrial settings, making it a compound to watch in the coming years.